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Compound of Interest

Compound Name: Flumiclorac

Cat. No.: B1265798 Get Quote

Essential Safety and Handling Guide for Flumiclorac
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of Flumiclorac, a post-emergence herbicide used to control broadleaf weeds.[1]

[2][3] Adherence to these procedures is critical to ensure the safety of laboratory personnel and

to minimize environmental impact. Flumiclorac acts by inhibiting the protoporphyrinogen

oxidase (PPO) enzyme, leading to rapid cell membrane breakdown in target weeds.[3][4] While

it has low mammalian toxicity, it is a recognized irritant, necessitating careful handling.[2][5]

Toxicological Data Summary
The following table summarizes key quantitative toxicity data for Flumiclorac Pentyl Technical,

the active ingredient. These values are crucial for understanding the potential hazards and for

conducting thorough risk assessments.
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Toxicity Metric Value Species Notes

Oral LD50 >2,000 mg/kg Rat
EPA Toxicity Category

III[6]

Dermal LD50 >2,000 mg/kg Rabbit
EPA Toxicity Category

III[6]

Inhalation LC50 >2.12 mg/L Rat
EPA Toxicity Category

IV[6]

Eye Irritation Mildly irritating Rabbit
EPA Toxicity Category

III[6]

Skin Irritation Slightly irritating Rabbit
EPA Toxicity Category

IV[6]

Skin Sensitization Non-sensitizer Guinea Pig
Not an applicable EPA

Category[6]

Developmental NOEL 800 mg/kg/day Rabbit

No developmental

toxicity observed even

at maternally toxic

levels.[6][7]

Maternal NOEL 400 mg/kg/day Rabbit [6][7]

Developmental &

Maternal NOELs
1500 mg/kg/day Rat [6][7]

Subchronic NOEL 1000 ppm Rat & Mouse

Effects at high doses

included changes in

liver, kidney, and

blood parameters.[6]

[7]

Chronic NOEL 300 ppm Mouse

Long-term high dose

effects included

increased liver/kidney

weights and blood

biochemistry changes.

[6][7]
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NOEL: No-Observed-Effect Level LD50: Lethal Dose, 50% LC50: Lethal Concentration, 50%

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through skin contact, inhalation,

or eye contact.[8] The following equipment must be worn when handling Flumiclorac.
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Protection Area Required PPE
Specifications and Best

Practices

Hand Protection
Chemical-resistant, waterproof

gloves.

Use unlined, elbow-length

gloves made of materials like

nitrile or butyl.[8] Do not use

leather or cotton gloves.[8]

Wash the outside of gloves

before removing them.[9][10]

Body Covering
Long-sleeved shirt and long

pants.

Should be worn over regular

work clothes. For tasks with a

high risk of splashing (e.g.,

mixing, cleaning), a chemical-

resistant apron is required.[8]

Coveralls may also be

required.

Eye and Face Protection Safety glasses.

To prevent eye contact, wear

protective eyewear.[6] For

mixing or spraying, chemical

goggles and a face shield are

recommended.[10]

Footwear Shoes plus socks.

Chemical-resistant boots

should be worn, with pant legs

placed over the top of the

boots.[10]

Respiratory Protection NIOSH-approved respirator.

Required for hand-wand

applicators or when working in

enclosed/poorly ventilated

areas.[9] Use a dust/mist

filtering respirator

(MSHA/NIOSH approval prefix

TC-21C) or one with an N, R,

P, or HE filter.[9]
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Operational Plan: Handling and Spill Cleanup
A systematic approach to handling Flumiclorac is essential for safety. The following workflow

outlines the key steps from preparation to post-handling decontamination.

Flumiclorac Handling Workflow

1. Preparation 2. Handling

3. Post-Handling

4. Spill Response
Review SDS and Label Inspect PPE for damage Ensure proper ventilation Don required PPE

Handle product carefully
to avoid spills or dust

Remove PPE correctly
(wash gloves first)

Contain the spill
(use dry sorbents)

If spill occurs

Wash hands thoroughly
with soap and water

Change into clean clothing

Absorb with inert material
(sand, earth)

Place in chemical
waste container

Wash area with
soap and water

Click to download full resolution via product page

Caption: Procedural workflow for safely handling Flumiclorac.

Step-by-Step Handling Protocol:

Preparation:

Thoroughly read the product label and Safety Data Sheet (SDS) before use.

Inspect all PPE for signs of wear or damage and replace as needed.[11]

Ensure the handling area is well-ventilated. Do not use or store near open flames or hot

surfaces.

Handling and Application:

Put on all required PPE as specified in the table above.
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Handle the product carefully to avoid creating dust or splashes.

Keep the container closed when not in use.[7]

Post-Handling Decontamination:

Immediately after handling, remove PPE. Wash the outside of your gloves before taking

them off.[7]

As soon as possible, wash thoroughly with soap and water and change into clean clothing.

[9]

Store used PPE separately from personal clothing and away from pesticide areas.[11]

Contaminated clothing should be removed immediately and washed before reuse.[9]

Emergency Spill Cleanup:

On Land: Stop the source of the spill if it is safe to do so.[7] Contain the spill to prevent it

from entering waterways.[7] Absorb the liquid with an inert material like dry sand or earth,

then place it into a designated chemical waste container.[7] Wash the affected area with

soap and water, and collect the wash liquid with additional absorbent for disposal.[7]

In Water: This material forms an emulsion in water. Stop or reduce further contamination

and isolate the contaminated water.[7] Remove the contaminated water for treatment or

disposal.[7]

Disposal Plan
Proper disposal of Flumiclorac and its containers is crucial to prevent environmental

contamination.[12] All disposal methods must comply with federal, state, and local regulations.
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Flumiclorac Disposal Decision Tree

Disposal Required

Unused Product Empty Container Contaminated PPE

Follow label recommendations

Dispose at approved
hazardous waste facility

Triple rinse container
promptly after emptying

Add rinsate to
application equipment or tank

Offer for recycling or
puncture and dispose of

in a sanitary landfill

Is PPE washable
and lightly soiled?

Wash separately with
detergent and hot water

Yes

Discard as per regulations.
Do not reuse heavily
contaminated items.

No

Click to download full resolution via product page

Caption: Decision-making process for the disposal of Flumiclorac waste.

Disposal Procedures:

Unused Product: Wastes resulting from the use of this product should be disposed of on-site

or at an approved waste disposal facility.[7] Always follow the disposal instructions on the

product label.[12] Contact your local solid-waste management agency for information on

hazardous waste collection programs.[12][13]

Empty Containers:
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Do not reuse or refill the container.[7]

Clean the container promptly after emptying by triple rinsing as follows[7]:

1. Empty the remaining contents into the application equipment and drain for 10 seconds.

2. Fill the container 1/4 full with water and recap. Shake for 10 seconds.

3. Pour the rinsate into the application equipment or a mix tank for later use. Drain for 10

seconds.

4. Repeat this procedure two more times.

Once rinsed, the container can be offered for recycling or reconditioning, or it can be

punctured and disposed of in a sanitary landfill or by incineration, as permitted by local

authorities.[7]

Contaminated PPE:

Do not allow contaminated PPE to be taken home.[11]

Absorbent materials or coveralls that are drenched or heavily contaminated with the

undiluted product must be discarded and not reused.[11]

Washable PPE should be cleaned separately from other laundry using detergent and hot

water.[11]

Dispose of non-reusable or heavily contaminated PPE in accordance with federal, state,

and local regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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